Cas no 1823954-21-7 (4-Amino-5-bromonicotinamide)

• Product Name: 4-Amino-5-bromonicotinamide
• CAS No: 1823954-21-7
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 5059529
• Update Time: 2023-08-25

4-Amino-5-bromonicotinamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromonicotinamide

• Inchi： 1S/C6H6BrN3O/c7-4-2-10-1-3(5(4)8)6(9)11/h1-2H,(H2,8,10)(H2,9,11)
• InChI Key： GJKPHQITTVINHZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(N)=O)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 0.3
• Topological Polar Surface Area: 82